Cas no 1272755-93-7 (2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzonitrile)

2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzonitrile is a specialized heterocyclic compound featuring a spirocyclic core with a nitrile-substituted aromatic moiety. Its unique structural framework, combining a diazaspiro[3.4]octane scaffold with a benzonitrile group, makes it a valuable intermediate in medicinal chemistry and pharmaceutical research. The compound's spirocyclic architecture enhances conformational rigidity, potentially improving binding affinity in drug discovery applications. The presence of the nitrile group offers versatility for further functionalization, enabling its use in the synthesis of more complex bioactive molecules. This compound is particularly relevant in the development of protease inhibitors and other small-molecule therapeutics, where its structural features contribute to targeted activity and metabolic stability.
2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzonitrile structure
1272755-93-7 structure
Product Name:2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzonitrile
CAS No:1272755-93-7
MF:C13H13N3O
MW:227.261822462082
MDL:MFCD18651745
CID:1056554
PubChem ID:71432790
Update Time:2025-05-28

2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzonitrile
    • (2S,3S)-2,3-dihydroxybutanedioic acid,(2S)-2-(3-fluorophenyl)pyrrolidine
    • 2-(6-oxo-5,8-diazaspiro[3.4]oct-7-yl)Benzonitrile
    • 2-(7-Oxo-5,8-diazaspiro[3.4]oct-6-yl)benzonitrile
    • AC3617
    • SY013282
    • AKOS022183109
    • DB-019193
    • 1272755-93-7
    • MFCD18651745
    • MDL： MFCD18651745
    • Inchi： 1S/C13H13N3O/c14-8-9-4-1-2-5-10(9)11-12(17)16-13(15-11)6-3-7-13/h1-2,4-5,11,15H,3,6-7H2,(H,16,17)
    • InChI Key： ZSUXXSXUSAHYAS-UHFFFAOYSA-N
    • SMILES： O=C1C(C2C=CC=CC=2C#N)NC2(CCC2)N1

Computed Properties

  • Exact Mass: 315.11200
  • Monoisotopic Mass: 227.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • PSA: 127.09000
  • LogP: 0.45640

2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzonitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM139158-1g
2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzonitrile
 1272755-93-7 95%
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Apollo Scientific
OR470235-5g
2-(7-Oxo-5,8-diazaspiro[3.4]oct-6-yl)benzonitrile
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Ambeed
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2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzonitrile
 1272755-93-7 95+%
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Chemenu
CM139158-5g
2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzonitrile
 1272755-93-7 95%
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 $529 2021-08-05
Alichem
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 1272755-93-7 95%
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eNovation Chemicals LLC
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2-(7-Oxo-5,8-diazaspiro[3.4]oct-6-yl)benzonitrile
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eNovation Chemicals LLC
K11390-5g
2-(7-Oxo-5,8-diazaspiro[3.4]oct-6-yl)benzonitrile
 1272755-93-7 97%
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Ambeed
A910081-5g
2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzonitrile
 1272755-93-7 95+%
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eNovation Chemicals LLC
K11390-5g
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 1272755-93-7 97%
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 1272755-93-7 98%
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